6-[(2,5-Dimethylphenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[(2,5-dimethylphenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C19H17N5S/c1-13-3-4-14(2)16(11-13)12-25-18-6-5-17-21-22-19(24(17)23-18)15-7-9-20-10-8-15/h3-11H,12H2,1-2H3
• InChI Key: NXTSWVRCIJYMBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2
• Molecular Formula: C19H17N5S
• Molecular Weight: 347.4 g/mol
• CAS No.: 868970-24-5

Description

6-[(2,5-Dimethylphenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C19H17N5S and its molecular weight is 347.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiovascular Agents

Research has demonstrated the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems, including pyridazine, showcasing potential as cardiovascular agents due to their coronary vasodilating and antihypertensive activities. This suggests a framework for exploring similar compounds like 6-[(2,5-Dimethylphenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine in cardiovascular drug development (Sato et al., 1980).

Antihistaminic and Anti-inflammatory

The compound has been explored for its antihistaminic activity and inhibitory effect on eosinophil infiltration, indicating potential for treating conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Antimicrobial Activity

New triazolopyridinyl phenothiazines have been synthesized, showing significant antibacterial and antifungal activities. This research area highlights the antimicrobial potential of triazolopyridazine derivatives, offering a basis for further exploration of similar compounds (Raval & Desai, 2005).

Anti-diabetic Drugs

Studies on triazolo-pyridazine-6-yl-substituted piperazines have shown promising results as anti-diabetic medications, particularly through Dipeptidyl peptidase-4 (DPP-4) inhibition, suggesting a potential area for the application of the compound (Bindu et al., 2019).

Antifungal Agents

Research into pyrido[2,3-b]pyrazines as analogs of [1,2,4]triazolo[1,5-a]pyrimidines has uncovered their fungicidal activity against various plant pathogens, offering a perspective on the use of triazolopyridazine derivatives in agricultural pest management (Crowley et al., 2010).